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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-3-iodobenzene

Cat. No.: B1342649 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-fluoro-3-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-2-fluoro-3-iodobenzene, a halogenated aromatic compound. Adherence to these

procedures is essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-fluoro-3-iodobenzene is classified with the GHS07 pictogram and is associated

with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May

cause respiratory irritation).[1][2][3][4] To mitigate these risks, the following personal protective

equipment is mandatory.

Summary of Recommended Personal Protective Equipment
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Protection Type Recommended PPE Rationale

Eye and Face
Chemical safety goggles and a

face shield.[5][6]

Protects against splashes and

vapors that can cause serious

eye damage.[5]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

[5][6]

Prevents skin contact, which

can lead to irritation.[5]

Respiratory

Work in a well-ventilated area,

preferably a chemical fume

hood.[5] If ventilation is

inadequate, use a NIOSH-

approved respirator with

organic vapor cartridges.[5]

For emergencies or high

concentrations, a self-

contained breathing apparatus

(SCBA) is required.[5][7]

Minimizes the inhalation of

vapors that can cause

respiratory tract irritation.[5]

Operational and Disposal Plans
Experimental Protocol for Safe Handling

Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Bromo-2-fluoro-3-iodobenzene.

Don PPE: Equip yourself with the appropriate PPE as outlined in the table above.[5]

Prepare Work Area: Ensure a chemical fume hood is operational and the workspace is

clear of clutter.[5] Eyewash stations and safety showers should be readily accessible.[8]

Handling:
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Avoid all personal contact, including inhalation of vapors.

Use spark-free tools and avoid sources of ignition.

Keep the container tightly closed when not in use.[9][10]

The substance is light-sensitive; store accordingly.[8][9]

Spill Procedure:

In case of a small spill, absorb the material with inert substances like sand, earth, or

vermiculite.

Collect the absorbed material and contaminated soil into a sealed, labeled container for

disposal.

Wash the spill area thoroughly and prevent runoff into drains.

Disposal Plan

Waste Collection: All waste materials, including the chemical residue and any contaminated

items (e.g., gloves, absorbent materials), must be collected in a suitable, closed, and

properly labeled container for disposal.[9]

Disposal Method: Dispose of the chemical waste at an approved waste disposal plant.[10]

Do not let this chemical enter the environment.[8] Consult with your institution's

environmental health and safety department for specific disposal protocols.

Workflow for Safe Handling and Disposal

Safety Operating Guide
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Workflow for Handling 1-Bromo-2-fluoro-3-iodobenzene
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Caption: Safe handling workflow for 1-Bromo-2-fluoro-3-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

